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Compound of Interest

Compound Name: 4,5-Dimethyl-2-pyrimidinol

CAS No.: 34939-17-8

Cat. No.: B1348840

Get Quote

Executive Summary: The Structural Argument
In the landscape of Fragment-Based Drug Discovery (FBDD), 4,5-Dimethyl-2-pyrimidinol
(4,5-DMP) represents a critical structural probe. While its isomer, 4,6-dimethyl-2-pyrimidinol, is

the industrial standard for sulfonamide synthesis (e.g., Sulfamethazine), the 4,5-dimethyl

variant offers a unique steric vector.

This guide provides a rigorous framework for validating 4,5-DMP. Unlike the 4,6-isomer, which

distributes methyl groups symmetrically to widen the binding footprint, the 4,5-isomer creates a

"one-sided" hydrophobic bulk. This asymmetry is vital for probing cryptic pockets in kinase

hinge regions or bacterial gyrase active sites where symmetrical ligands fail to bind.

Key Value Proposition:

Steric Probe: Validates binding pockets restricted at the C5 position.

Tautomeric Versatility: Acts as a dynamic hydrogen bond donor/acceptor system (lactam-

lactim equilibrium).
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Lipophilic Efficiency: Offers higher LogP than unsubstituted pyrimidines without violating

Rule of 3 (Ro3) for fragments.

Comparative Biological Profiling
To objectively validate 4,5-DMP, we compare it against the "Standard" (4,6-isomer) and the

"Baseline" (Unsubstituted core).

Table 1: Physicochemical & Biological Performance Matrix

Feature
4,5-Dimethyl-2-

pyrimidinol (Target)

4,6-Dimethyl-2-

pyrimidinol

(Standard)

2-Hydroxypyrimidine

(Baseline)

Role
Asymmetric Steric

Probe

Symmetrical

Precursor
Core Scaffold

Steric Profile
C5/C4 Clustered: High

density on one face.

C4/C6 Distributed:

Wide, symmetrical

face.

Flat: No steric

hindrance.

LogP (Calc) ~0.6 – 1.1 ~0.6 – 1.1 -0.3 (Hydrophilic)

Solubility
Moderate

(DMSO/MeOH req.)
Moderate High (Aqueous)

Primary Utility
Kinase/Gyrase

Fragment Screening

Sulfonamide

Synthesis
Nucleobase Mimicry

Tautomer Bias
Keto (Lactam)

dominant in aq.

Keto (Lactam)

dominant in aq.

Keto (Lactam)

dominant

Biological Activity

Weak/Moderate

(Fragment). Requires

linker growth for

potency.

Inactive (as fragment).

Active only when

derivatized

(Sulfamethazine).

Inactive. Metabolic

substrate.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: Do not expect nanomolar potency from 4,5-DMP alone. In FBDD, a "hit" is often

defined as an IC50 of 100 µM - 1 mM. The goal is to validate binding efficiency (Ligand

Efficiency), not final drug potency.

Mechanism of Action & Tautomeric Logic
The biological activity of 4,5-DMP is governed by its tautomeric state. In aqueous physiological

buffers (pH 7.4), the molecule exists predominantly in the 2-oxo (lactam) form, not the 2-

hydroxy (lactim) form.

Lactam Form (Dominant): Acts as a Hydrogen Bond Acceptor (C=O) and Donor (N-H). This

mimics the binding mode of Uracil/Thymine.

Lactim Form (Minor): Acts as a Hydrogen Bond Donor (O-H) and Acceptor (N:).

Diagram 1: Tautomeric Equilibrium & Binding Modes

Keto Form (Lactam)
Dominant in Buffer

H-Bond: Acceptor (C=O) + Donor (NH)

Enol Form (Lactim)
Minor Species

H-Bond: Donor (OH) + Acceptor (N)
 pH / Solvent Dependent

Protein Target
(e.g., Kinase Hinge)

 High Affinity Binding

 Low Affinity Binding

Click to download full resolution via product page

Caption: The 4,5-DMP molecule shifts between Keto and Enol forms. The Keto form is usually

the bioactive species for kinase/enzyme pockets.

Experimental Validation Protocols
As a self-validating system, you must first prove the material's identity and purity before

assessing activity. Impurities (e.g., regioisomers) can lead to false positives.
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Protocol A: Structural Validation (Regioisomer Check)
Objective: Ensure you have the 4,5-isomer and not the 4,6-isomer.

Technique: 1H-NMR (DMSO-d6).

Critical Checkpoint:

4,5-Dimethyl: You will see two distinct singlets for the methyl groups (they are chemically

non-equivalent) and two distinct aromatic proton signals (or one singlet if C6 is substituted,

but here C6 is H). The C6 proton appears as a singlet around δ 8.0 ppm.

4,6-Dimethyl: You will see one singlet integrating for 6 protons (methyls are equivalent)

and one singlet for the C5 proton.

Pass Criteria: >98% Isomeric Purity.

Protocol B: Fragment-Based Antimicrobial Screening (MIC)
Objective: Assess weak biological activity typical of fragments. High concentrations are

required.

Materials:

Test Organisms: E. coli (Gram-), S. aureus (Gram+).[1][2]

Media: Mueller-Hinton Broth (MHB).

Compound: 4,5-Dimethyl-2-pyrimidinol (dissolved in 100% DMSO to 100 mM stock).

Workflow:

Preparation: Dilute stock in MHB to a starting concentration of 2000 µM (2 mM). Ensure final

DMSO < 2%.

Serial Dilution: Perform 2-fold dilutions down to 15 µM in 96-well plates.

Inoculation: Add 5 x 10^5 CFU/mL bacterial suspension.
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Incubation: 16–20 hours at 37°C.

Readout: Measure OD600.

Note: 4,5-DMP often shows "trailing" endpoints due to bacteriostatic rather than

bactericidal mechanisms.

Validation:

Positive Control: Ciprofloxacin.

Negative Control: 4,6-Dimethyl-2-pyrimidinol (Should show higher MIC/lower activity if the

C5-methyl is critical for the specific target).

Diagram 2: Fragment Validation Workflow

Sample: 4,5-Dimethyl-2-pyrimidinol

QC: 1H-NMR & HPLC
(Rule out 4,6-isomer)

Solubility Check
(DMSO vs Phosphate Buffer)

 Pass (>95%)

High-Concentration Screen
(1 mM - 100 µM)

Hit Confirmation
(Dose Response)

 >30% Inhibition

Discard
(Non-binder)

 <30% Inhibition
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Caption: Step-by-step decision tree for validating the 4,5-DMP fragment before advancing to

lead optimization.

Interpretation of Results
When interpreting the data for 4,5-DMP, use the following benchmarks:

MIC > 500 µg/mL:Normal. This is a fragment. It is not a drug yet. Activity in this range

indicates it can penetrate the cell wall but binds weakly.

MIC < 100 µg/mL:Exceptional. If you see this, verify purity immediately. It suggests the

fragment has hit a "hot spot" (e.g., Zinc binding site in metalloenzymes).

Differential Activity: If 4,5-DMP is active but 4,6-DMP is not, you have validated a stereo-

selective binding pocket. This is the "Gold Standard" result for this molecule, justifying its use

over the cheaper 4,6-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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